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Compound of Interest

Compound Name: Picrasidine M

Cat. No.: B1677792

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Picrasidine M, a [3-carboline alkaloid isolated from plants of the
Picrasma genus, requires careful management throughout its lifecycle, including its ultimate
disposal.[1][2][3] While specific disposal guidelines for Picrasidine M are not readily available,
a conservative approach treating it as a hazardous chemical waste is the most prudent course
of action. This guide provides a step-by-step operational plan for the proper disposal of
Picrasidine M, aligning with general best practices for laboratory chemical waste
management.

Chemical and Physical Properties of Picrasidine M

A summary of the known quantitative data for Picrasidine M is presented below. This
information is crucial for understanding its chemical nature and potential interactions.
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Property Value Source
Molecular Formula C29H22N404 PubChem
Molecular Weight 490.5 g/mol PubChem
Physical Description Yellow powder ChemFaces
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces
Acetate, DMSO, Acetone
Room temperature in
Storage continental US; may vary MedChemExpress

elsewhere.

Standard Operating Procedure for Picrasidine M

Disposal

Given the absence of a specific Safety Data Sheet (SDS) for Picrasidine M, it should be

handled as a potentially hazardous substance. The following protocol is based on established

guidelines for the disposal of chemical waste from laboratory settings.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and

chemical-resistant gloves (e.g., nitrile) when handling Picrasidine M.

2. Waste Segregation and Collection:

» Solid Waste: Collect solid Picrasidine M waste, including contaminated items like weighing

paper, pipette tips, and gloves, in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the solvents in which

Picrasidine M was dissolved.

» Liquid Waste: Collect solutions of Picrasidine M in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams. The
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container should be appropriate for the solvent used (e.g., a solvent-safe plastic or glass
container).

o Empty Containers: The original container of Picrasidine M, even if appearing empty, must
be treated as hazardous waste. If local regulations permit, the container may be triple-rinsed
with a suitable solvent (one in which Picrasidine M is soluble). The rinsate must be collected
as hazardous liquid waste.[4] The rinsed container can then be disposed of according to
institutional guidelines for empty chemical containers.[4]

3. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Picrasidine M," and the specific solvent(s) if it is a liquid waste. The
accumulation start date should also be clearly visible.

4. Storage:

o Store the hazardous waste container in a designated, well-ventilated satellite accumulation
area within the laboratory.

o Ensure the container is kept closed except when adding waste.[4]
e Store in secondary containment to prevent spills.[4]
5. Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[4][5]

» Never dispose of Picrasidine M down the drain or in the regular trash.[4][6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Picrasidine M waste.
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Fig. 1: Picrasidine M Disposal Workflow

Disclaimer: This document provides general guidance. Always consult your institution's specific
chemical hygiene plan and waste disposal procedures. In the absence of specific data, treating
unknown or poorly characterized substances with the highest level of precaution is essential for
maintaining a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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